N-(2-(6-(ethylthio)-4-(isobutylamino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-propylpentanamide

• IUPAC Name: N-[2-[6-ethylsulfanyl-4-(2-methylpropylamino)pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-2-propylpentanamide
• InChI: InChI=1S/C21H36N6OS/c1-6-9-16(10-7-2)20(28)22-11-12-27-19-17(14-24-27)18(23-13-15(4)5)25-21(26-19)29-8-3/h14-16H,6-13H2,1-5H3,(H,22,28)(H,23,25,26)
• InChI Key: KAPDBNFWBGGXMO-UHFFFAOYSA-N
• Canonical SMILES: CCCC(CCC)C(=O)NCCN1C2=NC(=NC(=C2C=N1)NCC(C)C)SCC
• Molecular Formula: C21H36N6OS
• Molecular Weight: 420.6 g/mol
• CAS No.: 941948-73-8

Description

This compound features a pyrazolo[3,4-d]pyrimidine core, a heterocyclic scaffold known for its role in kinase inhibition and therapeutic applications. Key substituents include:

• 6-(ethylthio): A sulfur-containing group influencing electron density and metabolic stability.
• 4-(isobutylamino): A branched alkylamine contributing to hydrophobic interactions.
• 2-propylpentanamide: A lipophilic side chain modulating solubility and membrane permeability.

Molecular Formula: C24H28N6OS Molecular Weight: 448.6 g/mol Structural Features: The Smiles string (CCSc1nc(NCC(C)C)c2cnn(CCNC(=O)CCC(C)CC)c2n1) highlights the ethylthio, isobutylamino, and branched amide substituents .

Comparison with Similar Compounds

Comparison with Structural Analogs

Core Scaffold and Substituent Variations

Compound from :

4-(4-amino-1-(1-(5-fluoro-3-(3-fluorophenyl)-4-oxo-4H-chromen-2-yl)ethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl)-N-isopropylbenzenesulfonamide

• Molecular Weight : 616.9 g/mol
• Sulfonamide group (-SO2NH-) increases acidity and hydrogen-bonding capacity. Melting Point: 211–214°C, suggesting higher crystallinity than the target compound .

Compound 2u from :

2-((1-(2-(2-(2-ethoxyethoxy)ethoxy)ethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)benzo[d]thiazole

• Molecular Formula : C₂₄H₂₇N₅O₃S₂
• Key Differences :
  • Ethoxyethoxyethoxy side chain improves aqueous solubility.
  • Benzothiazole group enhances π-π stacking interactions.
  • Synthetic Yield : 71%, indicating efficient synthesis compared to analogs with lower yields (e.g., 39% for 2v) .

Compound from :

2-(4-isopropylphenoxy)-N-(2-(6-(methylthio)-4-(propylamino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide

• Molecular Weight : 442.6 g/mol
• Key Differences: Methylthio (vs. ethylthio) reduces steric bulk but may lower metabolic stability. Propylamino (linear vs. branched isobutylamino) decreases hydrophobicity.

Structural and Functional Impact

Feature	Target Compound	Compound	Compound 2u	Compound
Core Scaffold	Pyrazolo[3,4-d]pyrimidine	Pyrazolo[3,4-d]pyrimidine + chromenone	Pyrazolo[3,4-d]pyrimidine	Pyrazolo[3,4-d]pyrimidine
6-Position	Ethylthio	N/A	Thio-benzo[d]thiazole	Methylthio
4-Position	Isobutylamino	Amino	N/A	Propylamino
Side Chain	2-Propylpentanamide	Sulfonamide	Ethoxyethoxyethoxy	Acetamide + isopropylphenoxy
Molecular Weight	448.6	616.9	497.6	442.6
Key Functional Groups	Thioether, branched amide	Fluorinated chromenone, sulfonamide	Benzothiazole, polyethylene glycol	Phenoxy ether, methylthio